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Compound of Interest

Compound Name: alpha-D-Erythrofuranose
CAS No.: 72599-80-5
Cat. No.: B15721058
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling alpha-D-Erythrofuranose, a key component in various research applications.
Adherence to these protocols will minimize risk and ensure the integrity of your experiments.

Personal Protective Equipment (PPE): A Multi-
layered Defense

When working with alpha-D-Erythrofuranose, a comprehensive approach to personal
protection is crucial. While some safety data sheets for similar compounds suggest that no
special protective equipment is needed under normal use, a cautious approach is always
recommended, especially when dealing with a powdered solid where dust formation is
possible.[1] The following table summarizes the recommended PPE.
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PPE Category

Recommended Equipment

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields.

Protects against accidental
splashes and airborne

particles.

Hand Protection

Chemical-impermeable gloves

(e.g., Nitrile rubber).

Prevents direct skin contact

with the chemical.

Skin and Body Protection

Laboratory coat and

appropriate protective clothing.

Minimizes the risk of skin

exposure.[1]

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator
may be necessary if dust or

aerosols are generated.

Prevents inhalation of airborne

particles.

Operational Plan: A Step-by-Step Protocol for Safe
Handling and Disposal

A clear and structured workflow is essential for minimizing hazards and ensuring the efficient

use of alpha-D-Erythrofuranose.

Handling and Storage Workflow

Preparation

Handling

Store appropriately

v

Proceed to handling

In case of spill

Spill Response
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Caption: Workflow for the safe handling and storage of alpha-D-Erythrofuranose.
1. Preparation:
e Ensure adequate ventilation in the work area.[1]
o Assemble all necessary PPE as outlined in the table above.
e Have a pre-determined experimental protocol and all necessary equipment ready.
2. Handling:

e Handle the substance in a well-ventilated area, such as a chemical fume hood, to control
dust and vapors.

» Avoid direct contact with skin, eyes, and clothing.[1]

» When transferring the solid, use appropriate tools (e.g., spatula, weighing paper) to minimize
dust generation.

o Keep containers tightly closed when not in use.[1]

3. Storage:

» Store in a dry, cool, and well-ventilated place.[1][2]

» Keep the container tightly closed to prevent contamination and absorption of moisture.[1][2]

o Store away from incompatible materials, such as strong oxidizing agents.[2][3]

Disposal Plan: A Responsible Conclusion to Your
Experiment

Proper disposal is a critical final step to ensure environmental safety and regulatory
compliance.
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Caption: Step-by-step process for the safe disposal of alpha-D-Erythrofuranose waste.
1. Collection:

e Sweep up any solid waste and place it into a suitable, labeled container for disposal.[1] Avoid
generating dust during this process.[1]

o Collect any liquid waste containing alpha-D-Erythrofuranose in a separate, clearly labeled,
and sealed container.

2. Labeling:

o Clearly label all waste containers with the chemical name and any associated hazards.
3. Storage for Disposal:

o Store waste containers in a designated, secure area away from general laboratory traffic.

4. Final Disposal:
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» Dispose of all chemical waste in accordance with local, state, and federal regulations. This
typically involves using a certified chemical waste disposal service.

Emergency Procedures: Preparedness is Key

In the event of accidental exposure, immediate and appropriate action is crucial.

Exposure Route First Aid Measures

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. Get medical attention if

symptoms occur.[1]

Remove to fresh air. Get medical attention if

Inhalation

symptoms occur.[1]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur.[1]

Disclaimer: The information provided is based on available safety data sheets for alpha-D-
Erythrofuranose and similar furanose sugars. It is intended as a guide and should be
supplemented by a thorough risk assessment specific to your laboratory conditions and
experimental protocols. Always consult the most up-to-date Safety Data Sheet (SDS) for the
specific product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling alpha-D-Erythrofuranose]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15721058/docs#safeguarding-your-research-a-
comprehensive-guide-to-handling-alpha-d-erythrofuranose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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